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preparation of 2,5-dimethyl-1,4-dioxane
laboratory method

Author: Smolecule Technical Support Team. Date: February 2026

Compound Focus: Dimethyldioxane

CAS No.: 15176-21-3

Cat. No.: S1504986

Confirmed Chemical Identity

The compound 2,5-dimethyl-1,4-dioxane is a known substance with the following identifiers [1] [2]:

e CAS Registry Numbers: 1331-15-3, 15176-21-3, 25136-55-4 [1] [2]
¢ Molecular Formula: CeH120:2 [1] [2]
e Average Mass: 116.16 g/mol [1] [2]

Documented Physical Properties

The table below summarizes the physical properties available for 2,5-dimethyl-1,4-dioxane [2]:

Property Value Conditions

Boiling Point 121.5°C Pressure: 750 Torr
Density 0.932 g/cm3 Temperature: 22 °C
Melting Point -4.5°C -
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Suggested Synthesis and Research Paths

In the absence of a direct protocol, here are constructive approaches to devise a laboratory method:

¢ Analyze from Structure: 2,5-dimethyl-1,4-dioxane is a cyclic acetal. A likely synthetic route involves
an acid-catalyzed acetal formation reaction between 2,3-butanediol and formaldehyde or
paraformaldehyde [3].

¢ Consult Specialized Databases: Search proprietary scientific databases like SciFinder" or Reaxys,
which are more comprehensive for synthetic organic chemistry procedures.

¢ Review Related Compounds: Study well-documented syntheses of similar compounds, such as the
preparation of Meldrum's Acid (a different dioxane derivative), which is formed from malonic acid and
acetone in acetic anhydride with sulfuric acid catalysis [4].

Generic Acetal Synthesis Workflow

The following diagram outlines the general decision-making and experimental workflow for synthesizing a
cyclic acetal, which can be applied to 2,5-dimethyl-1,4-dioxane. This is a theoretical framework based on

standard organic chemistry practices.

© 2026 Smolecule. All rights reserved. 2/5 Tech Support


https://commons.wikimedia.org/wiki/File:2,5-Dimethyl-1,4-dioxane.png
https://en.wikipedia.org/wiki/Meldrum%27s_acid
https://www.smolecule.com/products/s1504986?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer

Technique Innovation & Translatability

S m O | e C u | e Specifications & Pricing

Start: Plan Synthesis of
2,5-Dimethyl-1,4-dioxane

Reaction Setup:
Combine 2,3-butanediol and
paraformaldehyde in solvent

Add Acid Catalyst
(e.g., p-Toluenesulfonic acid)

Apply Heat
with Reflux

Reaction Monitoring
(TLC or GC-MS)

Reaction
Complete

Work-up: Neutralize,
Extract, Dry

Purification
(Distillation)

Analysis & Verification
(NMR, IR, MS)

Note: This is a theoretical workflow.

Specific conditions require
experimental optimization.
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Click to download full resolution via product page

Important Disclaimer

The information and proposed workflow are for research planning only. Any laboratory work must be
planned and executed by qualified professionals with strict adherence to safety protocols, including

thorough risk assessment of all chemicals involved.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Smolecule Contact
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